Cas no 5117-89-5 (3-Benzofurancarbonitrile, 2-amino-4,5,6,7-tetrahydro-)
5117-89-5 structure
Product Name:3-Benzofurancarbonitrile, 2-amino-4,5,6,7-tetrahydro-
CAS No:5117-89-5
MF:C9H10N2O
MW:162.188501834869
CID:363040
PubChem ID:673083
Update Time:2025-04-19
3-Benzofurancarbonitrile, 2-amino-4,5,6,7-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 3-Benzofurancarbonitrile, 2-amino-4,5,6,7-tetrahydro-
- 2-amino-4,5,6,7-tetrahydro-1-benzofuran-3-carbonitrile
- Oprea1_138649
- SCHEMBL4764892
- MFCD03035248
- DTXSID80350075
- CS-0365040
- 2-amino-4,5,6,7-tetrahydrobenzofuran-3-carbonitrile
- FT-0704789
- YOZTUVGTXWSPCM-UHFFFAOYSA-N
- AKOS000280894
- ST050948
- 5117-89-5
-
- Inchi： 1S/C9H10N2O/c10-5-7-6-3-1-2-4-8(6)12-9(7)11/h1-4,11H2
- InChI Key： YOZTUVGTXWSPCM-UHFFFAOYSA-N
- SMILES： O1C(=C(C#N)C2=C1CCCC2)N
Computed Properties
- Exact Mass: 162.0794
- Monoisotopic Mass: 162.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 63Ų
Experimental Properties
- PSA: 62.95
3-Benzofurancarbonitrile, 2-amino-4,5,6,7-tetrahydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1435710-1g |
2-Amino-4,5,6,7-tetrahydrobenzofuran-3-carbonitrile |
5117-89-5 | 97% | 1g |
￥7930.00 | 2024-05-11 |
3-Benzofurancarbonitrile, 2-amino-4,5,6,7-tetrahydro- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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